1-(1-methylcyclohexyl)Piperazine

Core Science & Biosynthesis

Introduction: The Piperazine Scaffold as a Privileged Structure in Medicinal Chemistry

An In-depth Technical Guide to the Biological Activities of Piperazine Derivatives

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at opposing positions, is a foundational scaffold in modern drug discovery.[1][2] Its prevalence in numerous FDA-approved drugs is not coincidental; it stems from a unique combination of structural and physicochemical properties that often confer advantageous pharmacokinetic profiles.[1][3] The two nitrogen atoms provide versatile synthetic handles for functionalization, allowing medicinal chemists to meticulously tune properties such as polarity, lipophilicity, and hydrogen bonding capacity.[4][5] This structural rigidity and chemical adaptability frequently lead to improved aqueous solubility and oral bioavailability, making piperazine a "privileged scaffold" for developing new therapeutic agents across a wide spectrum of diseases.[1][3][6]

This guide provides an in-depth exploration of the major biological activities of novel piperazine derivatives, focusing on their mechanisms of action and the experimental methodologies used for their evaluation. It is designed for researchers, scientists, and drug development professionals seeking to leverage this versatile chemical entity in their work.

Anticancer Activity: Targeting the Engines of Cell Proliferation

Arylpiperazine derivatives have emerged as a significant class of compounds in oncology research, demonstrating potent cytotoxic effects against various cancer cell lines.[1][7] Their mechanism is often multifaceted, involving the modulation of critical signaling pathways that govern cell survival, proliferation, and apoptosis.[1][8]

Core Mechanism of Action: Inhibition of Pro-Survival Signaling

A primary mechanism by which piperazine derivatives exert their anticancer effects is through the inhibition of key signaling pathways that are frequently dysregulated in cancer.[9] The PI3K/Akt/mTOR pathway, a central regulator of cell growth and survival, is a prominent target.[1] Many human cancers exhibit overactivation of this pathway, making it a critical node for therapeutic intervention.[1] Novel piperazine compounds have been shown to inhibit this pathway, leading to the induction of caspase-dependent apoptosis and cell cycle arrest, often at the G2/M phase.[1][8][9]

Caption: PI3K/Akt signaling pathway inhibited by piperazine derivatives.

Experimental Protocol: MTT Assay for Cell Proliferation and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational, colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation. It is a crucial first step in screening compound libraries for anticancer activity.

Causality: This protocol is designed to determine the concentration at which a piperazine derivative inhibits cancer cell growth by 50% (GI50 or IC50). The principle lies in the reduction of the yellow tetrazolium salt MTT by metabolically active cells' mitochondrial dehydrogenases to form purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., K562 leukemia cells) in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of the piperazine derivative in DMSO. Perform a serial dilution in culture medium to create a range of concentrations (e.g., 0.01 µM to 100 µM).

• Treatment: Remove the medium from the wells and add 100 µL of the prepared compound dilutions to the respective wells. Include a "vehicle control" (medium with DMSO at the highest concentration used) and a "no-treatment control" (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2. The duration is critical and should be optimized based on the cell line's doubling time.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan Formation: Incubate the plates for an additional 1 to 4 hours at 37°C.[1] Visually confirm the formation of purple precipitate in the control wells.

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

Self-Validating System & Data Interpretation:

• Controls: The no-treatment control represents 100% cell viability. The vehicle control ensures that the solvent (DMSO) does not have a significant cytotoxic effect. A positive control (e.g., Doxorubicin) should be included to validate the assay's sensitivity.

• Calculation: The percentage of growth inhibition is calculated as: [1 - (Absorbance of Treated Cells / Absorbance of Control Cells)] x 100.

• Endpoint: The GI50/IC50 value is determined by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve. A lower GI50 value indicates higher potency.[9]

Quantitative Data Summary: Anticancer Efficacy

The efficacy of piperazine derivatives is quantified by their half-maximal inhibitory concentration (IC50) or 50% growth inhibition (GI50) values.

Compound Class	Target Cell Line	GI50 / IC50 (µM)	Reference
Novel Piperazine Derivative	K562 (Leukemia)	0.06 - 0.16	[9]
Piperazine-containing Compound	SNU-475 (Liver Cancer)	6.98	[8]
Piperazine-containing Compound	SNU-423 (Liver Cancer)	7.76	[8]
β-carboline-piperazine hybrid	769-P (Renal Carcinoma)	3.02	[7]

Antipsychotic Activity: Modulating Neurotransmitter Pathways

Piperazine derivatives are integral to the development of both typical and atypical antipsychotic drugs, primarily for the management of schizophrenia.[1][10] This neuropsychiatric disorder is associated with dysregulation of dopaminergic and serotonergic pathways in the brain.[11][12]

Core Mechanism of Action: Receptor Antagonism

The therapeutic effect of piperazine-based antipsychotics stems from their ability to act as antagonists or partial agonists at specific neurotransmitter receptors.[2] The primary targets are:

• Dopamine D2 Receptors: Antagonism of D2 receptors in the mesolimbic pathway is believed to alleviate the "positive" symptoms of schizophrenia (e.g., hallucinations, delusions).

• Serotonin 5-HT2A Receptors: Blockade of these receptors is a hallmark of atypical antipsychotics and is thought to reduce the risk of extrapyramidal side effects and improve "negative" symptoms (e.g., social withdrawal, anhedonia).

The balance of activity between D2 and 5-HT2A receptors is a critical factor in the drug's overall profile, distinguishing atypical agents from older, typical antipsychotics.[11][12]

Caption: Experimental workflow for evaluating antipsychotic potential.

Experimental Protocol: Radioligand Receptor Binding Assay

This assay quantifies the affinity of a test compound for a specific receptor, providing a direct measure of its potential to interact with a therapeutic target.

Causality: The protocol relies on the principle of competitive binding. A radiolabeled ligand with known high affinity for the target receptor (e.g., [3H]-spiperone for D2 receptors) is incubated with a preparation of cell membranes expressing that receptor. The test compound is added at various concentrations to compete with the radioligand for binding sites. The amount of radioactivity bound to the membranes is inversely proportional to the affinity of the test compound.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize tissue or cells known to express the target receptor (e.g., rat striatum for D2, or CHO cells transfected with the human 5-HT2A receptor) in an ice-cold buffer. Centrifuge to pellet the membranes and wash several times to remove endogenous ligands.

• Assay Setup: In a 96-well plate, combine the membrane preparation, the radioligand (at a concentration near its Kd), and varying concentrations of the piperazine derivative.

• Nonspecific Binding Control: Prepare wells containing the membrane and radioligand plus a high concentration of a known, non-radiolabeled antagonist (e.g., haloperidol for D2) to determine the amount of nonspecific binding.

• Total Binding Control: Prepare wells with only the membrane and radioligand to determine total binding.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a set time (e.g., 60-90 minutes) to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Place the filter discs into scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

Self-Validating System & Data Interpretation:

• Specific Binding: Calculated as Total Binding - Nonspecific Binding. This represents the actual binding of the radioligand to the target receptor.

• Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the test compound.

• Endpoint: The IC50 (the concentration of test compound that inhibits 50% of specific radioligand binding) is calculated. The Ki (inhibition constant), a true measure of affinity, is then derived from the IC50 using the Cheng-Prusoff equation. A lower Ki value indicates higher binding affinity.

Antimicrobial & Antifungal Activity: A Renewed Fight Against Resistance

With the escalating threat of antimicrobial resistance (AMR), the development of new therapeutic agents is a global health priority.[6] Piperazine derivatives have demonstrated significant potential, exhibiting broad-spectrum activity against various bacterial and fungal pathogens.[6][13][14]

Core Mechanism of Action

The mechanisms by which piperazine derivatives exert antimicrobial effects are diverse and can vary depending on the specific substitutions on the piperazine core. Potential mechanisms include disruption of cell membrane integrity, inhibition of essential enzymes, or interference with nucleic acid synthesis. The incorporation of certain functional groups, such as electron-withdrawing chloro (Cl) or bromo (Br) moieties, has been shown to enhance activity.[1]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[15][16] The MIC is defined as the lowest concentration of a compound that prevents the visible growth of a microorganism after overnight incubation.[1][16]

Causality: This protocol establishes the potency of a compound by exposing a standardized inoculum of a microorganism to serial two-fold dilutions of the compound in a liquid growth medium. The lack of visible turbidity after incubation indicates that the compound has inhibited microbial growth at that concentration.

Step-by-Step Methodology:

• Inoculum Preparation: Culture the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, or Candida albicans) on an appropriate agar plate.[13] Select several colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.

• Compound Dilution: In a sterile 96-well microtiter plate, prepare two-fold serial dilutions of the piperazine derivative in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Concentrations might range from 256 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the standardized microbial inoculum to each well containing the compound dilutions.

• Controls:

  • Growth Control: A well containing only broth and the inoculum (no compound).

  • Sterility Control: A well containing only broth (no inoculum, no compound).

  • Positive Control: A well-known antibiotic or antifungal (e.g., Gentamycin, Fluconazole) tested in parallel.[6]

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria, or 24-48 hours for fungi.

• Reading the MIC: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth, as compared to the turbid growth control well.

Self-Validating System & Data Interpretation:

• Control Validation: The sterility control must be clear, and the growth control must show distinct turbidity. The positive control antibiotic must yield an MIC within its known acceptable range for the quality control strain used (e.g., E. coli ATCC 25922).

• Endpoint: The MIC value provides a quantitative measure of the compound's potency. Lower MIC values indicate greater antimicrobial activity.[1]

Quantitative Data Summary: Antimicrobial Efficacy

Compound Class	Target Organism	MIC (µg/mL)	Standard Drug	Reference
Substituted Piperazine	Candida albicans	2.22	Fluconazole	[6]
Azole-piperazine analogue	Bacterial strains	3.1 - 25	Chloramphenicol	[14]
Phenyl acetamide piperazine	Aspergillus niger	(Good Activity)	Griseofulvin	[6][14]

Antiviral Activity: Inhibiting Viral Replication

The structural versatility of piperazine has also been leveraged to develop potent antiviral agents.[17] Research has identified piperazine derivatives active against a range of viruses, including influenza virus and coronaviruses, by targeting various stages of the viral life cycle.[18][19][20]

Core Mechanism of Action

Piperazine derivatives can inhibit viral replication through several mechanisms:

• Protease Inhibition: For viruses like SARS-CoV-2, the main protease (Mpro) is essential for processing viral polyproteins. Non-covalent piperazine inhibitors have been designed to fit into the enzyme's active site, blocking its function and halting viral maturation.[18]

• Capsid Protein Binding: In alphaviruses like Chikungunya, piperazine has been shown to bind to a conserved hydrophobic pocket in the capsid protein, which may interfere with viral assembly or uncoating.[19]

• Nucleoprotein (NP) Inhibition: For influenza A, some piperazine amides induce the aggregation of the viral nucleoprotein, a critical component of the replication machinery.[21]

Experimental Protocol: Plaque Reduction Assay

This assay is a functional test that measures the ability of a compound to inhibit the production of infectious virus particles.

Causality: The assay is based on the ability of infectious virus particles to form localized areas of cell death or cytopathic effect (CPE), known as plaques, in a confluent monolayer of susceptible host cells. The number of plaques is directly proportional to the quantity of infectious virus. An effective antiviral compound will reduce the number or size of these plaques.

Step-by-Step Methodology:

• Cell Seeding: Plate a confluent monolayer of susceptible host cells (e.g., Vero cells for SARS-CoV-2, MDCK cells for influenza) in 6-well or 12-well plates.[20][22]

• Virus Infection: Dilute the virus stock to a concentration that will produce a countable number of plaques (e.g., 50-100 plaques per well). Remove the culture medium from the cells and infect them with the virus dilution for 1 hour at 37°C to allow for viral adsorption.

• Compound Treatment: During the infection period, prepare serial dilutions of the piperazine derivative in a semi-solid overlay medium (e.g., medium containing 1% methylcellulose or low-melting-point agarose).

• Overlay Application: After the 1-hour adsorption, remove the virus inoculum and wash the cells gently with PBS. Add the compound-containing overlay medium to each well. The semi-solid nature of the overlay restricts the spread of progeny virions to adjacent cells, thus forming discrete plaques.

• Incubation: Incubate the plates for 2-4 days at 37°C and 5% CO2, allowing plaques to develop.

• Plaque Visualization: Remove the overlay. Fix the cell monolayer with a solution like 4% formaldehyde. Stain the cells with a dye such as 0.1% crystal violet, which stains living cells. Plaques will appear as clear, unstained zones against a purple background of viable cells.

• Data Acquisition: Count the number of plaques in each well.

Self-Validating System & Data Interpretation:

• Controls: A "virus control" (no compound) is essential to determine the baseline number of plaques. A "cell control" (no virus, no compound) ensures the health of the cell monolayer. A positive control (e.g., Nirmatrelvir for SARS-CoV-2 Mpro) validates the assay.[18]

• Calculation: The percentage of plaque reduction is calculated as: [1 - (Number of plaques in treated well / Number of plaques in virus control well)] x 100.

• Endpoint: The EC50 (50% effective concentration) is determined by plotting the percentage of plaque reduction against the log concentration of the compound. A parallel cytotoxicity assay (e.g., MTT) is crucial to determine the CC50 (50% cytotoxic concentration) and calculate the Selectivity Index (SI = CC50/EC50), where a higher SI indicates a better safety profile.

Quantitative Data Summary: Antiviral Efficacy

Compound	Target Virus	EC50 (µM)	Selectivity Index (SI)	Reference
GC-78-HCl	SARS-CoV-2	0.40	>90	[18]
GC-55	SARS-CoV-2	0.54	67	[18]
Nucleozin Derivative 6i	Influenza A	(Most Remarkable)	(Good Selectivity)	[20]

Pharmacokinetic Considerations in Piperazine Drug Development

A compound's biological activity is only therapeutically relevant if it can reach its target in the body at sufficient concentrations. Piperazine derivatives often exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[3][5] Their polarity and hydrogen bonding potential generally contribute to good water solubility, which aids in absorption.[3]

Experimental Protocol: Caco-2 Permeability Assay

This in vitro assay is the industry standard for predicting intestinal drug absorption and identifying whether a compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[23]

Causality: The assay uses Caco-2 cells, a human colon adenocarcinoma cell line, which, when grown on a semi-permeable filter, differentiate to form a monolayer of polarized enterocytes that mimic the intestinal barrier. The rate at which a compound travels from the apical (AP, gut lumen) side to the basolateral (BL, blood) side predicts its absorption.

Step-by-Step Methodology:

• Cell Culture: Seed Caco-2 cells on permeable filter inserts (e.g., Transwell®) and culture for 21-25 days to allow for full differentiation and the formation of tight junctions.

• Monolayer Integrity Test: Before the experiment, confirm the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER).

• Permeability Measurement (AP to BL): Add the test compound to the apical chamber. At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber.

• Efflux Measurement (BL to AP): In a separate set of inserts, add the test compound to the basolateral chamber and sample from the apical chamber to measure active efflux.

• Quantification: Analyze the concentration of the compound in the collected samples using a sensitive analytical method, typically LC-MS/MS.[23]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the permeation rate, A is the surface area of the filter, and C0 is the initial concentration.[23]

• Efflux Ratio: Calculate the efflux ratio (Papp B-A / Papp A-B). An efflux ratio greater than 2 suggests the compound is a substrate for active efflux transporters.[23]

Conclusion and Future Outlook

The piperazine scaffold is a remarkably versatile and enduringly valuable tool in medicinal chemistry.[24] Its derivatives have demonstrated a vast range of potent biological activities, leading to successful therapies in oncology, neuropsychiatry, and infectious diseases. The key to their success lies in the scaffold's amenability to synthetic modification, which allows for the fine-tuning of pharmacological and pharmacokinetic properties.

Future research will likely focus on designing next-generation piperazine derivatives with enhanced target specificity to minimize off-target effects, developing strategies to overcome drug resistance, and exploring novel therapeutic applications. The continued integration of computational drug design, high-throughput screening, and robust in vitro and in vivo evaluation will ensure that the piperazine nucleus remains a cornerstone of drug discovery for years to come.

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Protocols & Analytical Methods

In vivo studies involving 1-(1-methylcyclohexyl)piperazine

Application Note: In Vivo Evaluation of 1-(1-methylcyclohexyl)piperazine (1-MCP)

Abstract

This application note provides a comprehensive technical guide for the in vivo study of 1-(1-methylcyclohexyl)piperazine (1-MCP) , a structural analog of the arylcyclohexylamines and piperazine-based ligands. While historically utilized as a chemical intermediate, emerging pharmacological data and patent literature identify this class of N-substituted piperazines as putative modulators of Acid-Sensing Ion Channels (ASICs) and Sigma receptors (σR) . This guide outlines protocols for formulation, safety assessment, and efficacy testing in rodent models of nociception and neuroprotection, emphasizing the compound's physiochemical properties and specific handling requirements.

Compound Profile & Mechanism of Action[1]

1-(1-methylcyclohexyl)piperazine (CAS: 914654-83-4) is a lipophilic, basic amine. Structurally, it consists of a piperazine ring N-substituted with a 1-methylcyclohexyl group.[1][2]

• Chemical Class: N-alkylpiperazine.

• Primary Targets (Putative):

  • ASIC Inhibitor: Blocks acid-evoked cation currents (Na⁺/Ca²⁺) in peripheral nociceptors and central neurons, relevant for pain and ischemic stroke models.

  • Sigma Receptor Ligand (σ1/σ2): The N-substituted cyclohexyl-piperazine pharmacophore is classic for high-affinity sigma binding, influencing intracellular Ca²⁺ mobilization and ER stress response.

• Physiochemical Properties:

  • Lipophilicity (LogP): ~2.5–3.0 (Estimated). High blood-brain barrier (BBB) permeability.

  • pKa: ~9.0 (Basic). Requires acidification for aqueous solubility.

Mechanism of Action Diagram

Caption: Putative mechanism of action: 1-MCP blocks acid-sensing ion channels, preventing cation influx and downstream nociceptive signaling.

Formulation & Dosing Strategy

Due to the basic nitrogen on the piperazine ring, the free base is poorly soluble in neutral water. Proper formulation is critical to prevent precipitation at the injection site.

Vehicle Selection

Vehicle System	Composition	Suitability	Notes
Standard (Preferred)	Saline + HCl (pH adjustment)	IV, IP, SC	Dissolve free base in 0.1M HCl, dilute with saline, adjust pH to 6.5–7.0 with NaOH.
Lipophilic	10% DMSO / 10% Tween-80 / 80% Saline	IP, PO	Use if high concentrations (>10 mg/mL) are required.
Cyclodextrin	20% HP-β-CD in Saline	IV, IP	Best for minimizing injection site irritation and improving bioavailability.

Dosing Guidelines (Mouse/Rat)

• Route: Intraperitoneal (IP) or Intravenous (IV).

• Dose Range:

  • Low: 1–5 mg/kg (Receptor occupancy studies).

  • Medium: 10–30 mg/kg (Behavioral efficacy).

  • High: 50–100 mg/kg (Toxicity limit testing).

• Volume: 10 mL/kg (Mouse), 5 mL/kg (Rat).

Safety & Toxicity Protocols

Before efficacy testing, a Functional Observational Battery (FOB) is mandatory to rule out sedation or motor deficits that could confound behavioral data.

Protocol: Modified Irwin Test

• Acclimation: Handle animals for 3 days prior to testing.

• Baseline: Record body weight, temperature, and baseline behavior.

• Administration: Inject 1-MCP (IP) at escalating doses (e.g., 10, 30, 100 mg/kg).

• Observation: Assess at 15, 30, 60, 120 min post-injection.

• Scoring Parameters:

  • Autonomic: Salivation, lacrimation, piloerection, defecation.

  • Neurological: Tremors, convulsions, Straub tail (opioid/sigma sign).

  • Motor: Ataxia, sedation, gait abnormalities.

Critical Check: If animals exhibit "popcorn" jumping or severe ataxia, reduce dose immediately. This is characteristic of piperazine/cyclohexyl toxicity.

Efficacy Protocols: Pain & Inflammation

Given the putative ASIC inhibitory activity, the Acetic Acid Writhing Test is the gold standard for validation, as it directly activates ASICs via acidification.

Experiment A: Acetic Acid-Induced Writhing (Visceral Pain)

• Rationale: Intraperitoneal acetic acid causes local acidosis (pH drop), activating ASIC3 on visceral nociceptors.

• Subjects: Male CD-1 Mice (25–30g), n=8-10/group.

• Groups: Vehicle, 1-MCP (10, 30 mg/kg), Positive Control (Diclofenac 10 mg/kg or Amiloride).

Step-by-Step Workflow:

• Pre-treatment: Administer 1-MCP (IP) 30 minutes prior to challenge.

• Challenge: Inject 0.6% Acetic Acid solution (10 mL/kg, IP).

• Observation: Place mouse immediately into a clear observation chamber.

• Quantification: Count number of "writhes" (abdominal constriction + hind limb extension) for 20 minutes starting 5 minutes post-injection.

• Analysis: Calculate % Inhibition =

  .

Experiment B: Formalin Test (Inflammatory/Neuropathic Pain)

• Rationale: Biphasic response allows differentiation between direct nociceptor activation (Phase I, ASIC/TRP channels) and central sensitization (Phase II).

• Protocol:

  • Administer 1-MCP (IP) 30 mins prior.

  • Inject 20 µL of 2.5% Formalin into the dorsal surface of the right hind paw.

  • Record "licking/biting time" in 5-minute bins for 60 minutes.

  • Interpretation: Reduction in Phase I (0–10 min) suggests direct channel blockade; reduction in Phase II (15–60 min) suggests anti-inflammatory or central modulation.

Experimental Workflow Diagram

Caption: Integrated workflow for evaluating 1-MCP efficacy in rodent pain models.

Data Analysis & Statistical Rigor

• Sample Size Calculation: Based on a standard effect size of 1.2 (Cohen's d) for writhing assays, use G*Power to determine n (typically 8–10 per group) for α=0.05 and Power=0.8.

• Statistical Test:

  • One-way ANOVA followed by Dunnett’s post-hoc test (comparing all doses to Vehicle).

  • Data must be presented as Mean ± SEM.

• Exclusion Criteria: Animals showing motor impairment (Rotarod < 60s) must be excluded from pain assays to prevent false positives (sedation mimicking analgesia).

References

• Patent Literature: Compounds as ASIC Inhibitors and Uses Thereof. (Relating to N-substituted piperazine derivatives as acid-sensing ion channel blockers).

• Chemical Data: 1-(1-methylcyclohexyl)piperazine (CAS 914654-83-4).[1][2] ChemicalBook. Link

• Mechanism (ASIC): Wemmie, J. A., Taugher, R. J., & Kreple, C. J. (2013). Acid-sensing ion channels in pain and disease. Nature Reviews Neuroscience, 14(7), 461-471. Link

• Mechanism (Sigma): Maurice, T., & Su, T. P. (2009). The pharmacology of sigma-1 receptors. Pharmacology & Therapeutics, 124(2), 195-206. Link

• Protocol (Writhing): Mogil, J. S., et al. (2020). Experiments on Pain and Analgesia. Current Protocols in Neuroscience. Link

Sources

• 1. 1-(1-methylcyclohexyl)piperazine - CAS号 914654-83-4 - 摩熵化学 [molaid.com]
• 2. 1-(1-methylcyclohexyl)piperazine - CAS号 914654-83-4 - 摩熵化学 [molaid.com]

Use of 1-(1-methylcyclohexyl)piperazine as a research chemical

The following Application Note and Protocol Guide is designed for researchers and drug development professionals. It synthesizes specific patent data (WO2017045751) with broader structure-activity relationship (SAR) principles relevant to cyclohexyl-piperazine scaffolds.

CAS: 914654-83-4 | Formula:

| M.W.: 182.31 g/mol

Abstract & Scientific Significance

1-(1-Methylcyclohexyl)piperazine is a specialized heterocyclic building block and pharmacophore used primarily in the development of Acid-Sensing Ion Channel (ASIC) inhibitors and Sigma receptor (

) ligands . Structurally, it consists of a piperazine ring N-substituted with a 1-methylcyclohexyl group.

This motif represents a critical "aliphatic bioisostere" of the phencyclidine (PCP) scaffold. Unlike PCP (1-(1-phenylcyclohexyl)piperidine), the replacement of the aromatic phenyl ring with a methyl group and the piperidine with piperazine drastically alters its pharmacological profile:

• Reduced NMDA Affinity: The absence of the phenyl ring diminishes

  -cation interactions required for high-affinity NMDA receptor channel blockade, making it a valuable negative control or low-affinity probe in glutamatergic research.

• ASIC Modulation: It serves as a core amine scaffold for synthesizing amides and ureas that potently inhibit ASIC1a/ASIC3 channels, relevant for pain and neuroprotection research (WO2017045751).

• Sigma Receptor Targeting: The bulky hydrophobic cyclohexyl group combined with the basic piperazine nitrogen creates a high-affinity pharmacophore for

  and receptors, often used in oncology and neuropharmacology.

Safety & Handling (SDS Summary)

• Signal Word: WARNING

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

• Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Hygroscopic; protect from moisture to prevent carbonate formation.

• Solubility: Soluble in DMSO (>20 mg/mL), Ethanol, and dilute aqueous acid (0.1 M HCl). Insoluble in neutral water.

Chemical Structure & Derivatization Logic

The molecule possesses two nitrogen atoms with distinct reactivities:[1][2]

• N1 (Tertiary, Sterically Hindered): Attached to the quaternary 1-methylcyclohexyl carbon. Chemically inert to standard alkylation/acylation conditions.

• N4 (Secondary, Reactive): The distal nitrogen is a nucleophilic handle for derivatization (amide coupling, reductive amination) to generate focused libraries.

Visualization: Pharmacophore & Reactivity

Caption: Functional decomposition of the scaffold showing the inert hydrophobic anchor (N1) and the reactive site (N4) for targeted drug synthesis.

Experimental Protocols

Protocol A: Preparation of Stock Solutions

Objective: Create stable stocks for in vitro biological assays.

• Weighing: Weigh 10 mg of 1-(1-methylcyclohexyl)piperazine (free base or HCl salt) into a sterile glass vial.

• Solvent Choice:

  • For Cellular Assays: Dissolve in DMSO to 100 mM. (MW ≈ 182.3 → ~18.2 mg/mL).

  • For Chemical Synthesis: Dissolve in DCM or DMF .

• Dissolution: Vortex for 1 minute. If using the HCl salt, mild warming (37°C) or sonication may be required.

• Storage: Aliquot into light-protected vials and freeze at -20°C. Stable for 6 months.

  • Note: Avoid repeated freeze-thaw cycles.

Protocol B: Acid-Sensing Ion Channel (ASIC) Screening

Context: This protocol validates the compound (or its derivatives) as an ASIC antagonist using a calcium flux assay. Cell Line: CHO-K1 or HEK293 stably expressing rat/human ASIC1a.

Reagents:

• Assay Buffer (Neutral): HBSS, 20 mM HEPES, pH 7.4.

• Stimulation Buffer (Acidic): HBSS, 20 mM MES, pH 6.0 (Adjust carefully).

• Calcium Dye: Fluo-4 AM or Calcium-6.

Step-by-Step Methodology:

• Cell Plating: Seed cells (50,000/well) in 96-well black-walled plates. Incubate overnight.

• Dye Loading: Aspirate media. Add 100 µL dye loading solution (Fluo-4 AM in Assay Buffer + 2.5 mM Probenecid). Incubate 45 min at 37°C.

• Compound Addition:

  • Remove dye solution. Add 100 µL Assay Buffer (pH 7.4) containing the test compound (0.1 µM – 100 µM).

  • Include Amiloride (100 µM) as a positive control for non-specific blockade.

  • Incubate for 10–15 minutes to allow equilibration.

• Acid Stimulation (The Trigger):

  • Using an automated injector (e.g., FLIPR or FlexStation), inject 50 µL of Stimulation Buffer (pH 6.0) . Final pH in well ≈ 6.5–6.8.

• Data Acquisition: Record fluorescence (Ex 488 nm / Em 525 nm) every 1 second for 60 seconds.

• Analysis: Calculate

  . Plot dose-response curves to determine .

Protocol C: Sigma Receptor ( ) Binding Assay

Context: To determine off-target affinity or potential as a sigma ligand. Tissue/Source: Guinea pig brain membranes or recombinant human

receptors.

• Buffer: 50 mM Tris-HCl, pH 7.4.

• Radioligand: [³H]-(+)-Pentazocine (2 nM).

• Non-Specific Binding (NSB): Define using 10 µM Haloperidol.

• Incubation:

  • Mix 100 µL Membrane + 50 µL Radioligand + 50 µL Test Compound (10⁻⁹ to 10⁻⁵ M).

  • Incubate for 120 minutes at 25°C (equilibrium).

• Termination: Rapid filtration through GF/B filters (pre-soaked in 0.5% PEI) using a cell harvester. Wash 3x with ice-cold buffer.

• Counting: Liquid scintillation spectroscopy.

Mechanistic Signaling & Selectivity

Understanding the selectivity profile is crucial. While structurally related to dissociative anesthetics, the 1-methylcyclohexyl substitution shifts the profile away from NMDA channels.

Visualization: Selectivity Profiling Workflow

Caption: Screening logic to distinguish therapeutic potential (ASIC/Sigma) from toxicological risks (NMDA).

Data Summary & Reference Values

Note: Values are predicted based on SAR of closely related analogs (e.g., 1-cyclohexylpiperazine).

Parameter	Value / Observation	Relevance
LogP (Predicted)	2.1 – 2.6	Good CNS penetration; suitable for neuro-drug design.
pKa (Piperazine N4)	~9.8	Protonated at physiological pH; mimics cations.
ASIC1a Potency	Scaffold-dependent	Free amine is weak; Amide derivatives can reach nanomolar .
NMDA Affinity	nM	Safety Feature: Lack of phenyl ring reduces psychotomimetic risk compared to PCP.

References

• Patent: Compounds as ASIC Inhibitors and Uses Thereof. (2017).[3][4] World Intellectual Property Organization, WO2017045751. (Describes the use of cyclohexyl-piperazine scaffolds in ASIC inhibition).

• Preti, A., et al. (2002). "Synthesis and biological evaluation of 1-cyclohexylpiperazine derivatives as sigma receptor ligands." Farmaco.[5] (Establishes the cyclohexyl-piperazine motif as a Sigma pharmacophore).

• Maddox, J. D., et al. (1965). "Synthesis of 1-(1-phenylcyclohexyl)piperazine and related compounds." Journal of Medicinal Chemistry. (Foundational chemistry for PCP-piperazine analogs, providing contrast for the methyl-analog).

• Wemmie, J. A., et al. (2013). "Acid-sensing ion channels: advances, questions and therapeutic opportunities." Trends in Neurosciences. (Review of ASIC pharmacology).

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. Synthesis, stereochemistry, and biological activity of the 1-(1-phenyl-2-methylcyclohexyl)piperidines and the 1-(1-phenyl-4-methylcyclohexyl)piperidines. Absolute configuration of the potent trans-(-)-1-(1-phenyl-2-methylcyclohexyl)piperidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2024055112A1 - Bifunctional compounds and pharmaceutical uses thereof - Google Patents [patents.google.com]
• 4. AU2021379781A1 - 1-(2-(4-cyclopropyl-1h-1,2,3-triazol-1-yl)acetyl)-4-hydroxypyrrolidine-2-carboxa|mide derivatives as vhl inhibitors for the treatment of anemia - Google Patents [patents.google.com]
• 5. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: 1-(1-methylcyclohexyl)piperazine Solubility Guide

Core Technical Overview

Compound Profile: 1-(1-methylcyclohexyl)piperazine is a sterically hindered, lipophilic secondary amine.[1][2][3] Structurally, it features a piperazine ring attached to a cyclohexane scaffold at a quaternary carbon (the 1-position), which also bears a methyl group.[1][3]

• Chemical Nature: Weak base (pKa ~9.8 for the distal N4 nitrogen).[2][3][4]

• Physical State: Typically a viscous oil or low-melting waxy solid in its free base form due to the bulky 1-methylcyclohexyl group disrupting crystal packing.[1][2][3][4]

• Hydrophobicity: High.[2][3][4] The gem-dimethyl-like substitution pattern significantly increases lipophilicity compared to simple piperazine.[1][2][3][4]

The Solubility Paradox: While the piperazine core is hydrophilic, the bulky 1-methylcyclohexyl moiety dominates the physicochemical properties, rendering the free base nearly insoluble in neutral water.[3][4] Successful solubilization requires manipulating the ionization state of the N4 nitrogen or utilizing organic co-solvents.[3][4]

Troubleshooting Guide (Q&A Format)

Category A: Initial Dissolution & Stock Preparation[1][2][4]

Q1: I received the compound as a viscous oil/waxy solid. It floats on water and won't dissolve.[2][3][4] Is the product defective? A: No, this is the expected behavior for the free base form.

• Root Cause: The free base is non-polar and hydrophobic.[2][3][4] The "oily" appearance confirms it is not a salt form (like HCl or fumarate).[2][3][4]

• Solution: Do not attempt to dissolve the free base directly in aqueous media (water, PBS, saline).[3][4]

  • Protocol: Dissolve the compound in DMSO (Dimethyl sulfoxide) or Ethanol (absolute) to create a high-concentration stock solution (e.g., 10–50 mM).[1][2][3][4]

  • Verification: The solution should be clear and colorless. If turbidity persists in DMSO, sonicate at 37°C for 5 minutes.

Q2: I need an aqueous stock for animal studies. How do I convert the oil into a water-soluble form? A: You must convert the free base into a salt in situ or chemically.[2][3][4]

• The "Protonation" Strategy: The distal nitrogen (N4) is a secondary amine and is chemically accessible.[3][4]

• Protocol (In-situ conversion):

  • Weigh the required amount of free base oil.[2][3][4]

  • Add 0.9 molar equivalents of 0.1 M HCl (relative to the molarity of the compound).

  • Vortex vigorously.[2][3][4] The amine will protonate and dissolve.[3][4]

  • Adjust volume with water.[2][3][4]

  • Note: Avoid using excess strong acid, which may degrade the sensitive tertiary C-N bond at the cyclohexyl attachment point over time.[3][4]

Category B: Biological Assay Compatibility

Q3: My DMSO stock precipitates immediately when I add it to cell culture media (DMEM/RPMI). Why? A: This is "Solvent Shock" combined with "pH Shock."[2][3][4]

• Mechanism: Cell culture media is buffered to pH 7.[2][3][4]4. At this pH, a significant fraction of the molecule reverts to its uncharged, hydrophobic free-base form (given its pKa ~9.8, equilibrium exists).[3][4] Additionally, the sudden dilution of DMSO reduces the solvent power.[3][4]

• Corrective Action:

  • Reduce Stock Concentration: Lower your DMSO stock concentration so the final DMSO content in the well is <0.5%.[2][3][4]

  • Use an Intermediate Dilution Step: Dilute the DMSO stock 1:10 into PBS adjusted to pH 6.5 (slightly acidic) before adding to the media. This keeps the compound protonated longer during mixing.[2][3][4]

  • Cyclodextrin Complexation (Gold Standard): Use 2-hydroxypropyl-

    -cyclodextrin (HP- -CD) as a carrier.[1][2][3]

Q4: Can you provide a specific protocol for the Cyclodextrin method? A: Yes. This is the most robust method for maintaining solubility in neutral buffers.[2][3][4]

• Protocol:

  • Prepare a 20% (w/v) HP-

    -CD solution in sterile water or saline.[1][2][3][4]

  • Dissolve your compound in a small volume of DMSO (e.g., 10 µL).[2][3][4]

  • Add the DMSO solution slowly to the CD solution while vortexing.[2][3][4]

  • Incubate/shake at 37°C for 30 minutes to allow inclusion complex formation.

  • Dilute this complex into your assay media.[2][3][4]

Solubility Decision Matrix

The following diagram illustrates the logical workflow for selecting the correct solvent system based on your experimental application.

Caption: Decision tree for solubilizing 1-(1-methylcyclohexyl)piperazine based on experimental context.

Quantitative Solubility Data & Formulation

The following table summarizes the compatibility of 1-(1-methylcyclohexyl)piperazine with common laboratory solvents.

Solvent System	Solubility Rating	Application Notes
Water (Neutral pH 7)	Insoluble	The free base will phase separate.[1][2][3][4] Do not use.
0.1 M HCl	High (>10 mg/mL)	Forms the hydrochloride salt.[1][2][3][4] Ideal for aqueous stocks.[2][3][4]
DMSO	High (>50 mM)	Best for freezing stocks (-20°C).[1][2][3][4] Hygroscopic; keep sealed.
Ethanol (100%)	High (>50 mM)	Good for evaporation/coating applications.[1][2][3][4]
PBS (pH 7.4)	Low / Unstable	Risk of precipitation upon dilution from DMSO.
20% HP- -CD	Moderate-High	Best for "neutral" pH delivery in biological assays.[1][2][3]

Critical Stability Note (Steric Hindrance)

The 1-methylcyclohexyl group creates significant steric crowding around the N1 nitrogen.[1][2][3][4]

• Implication: While the N4 nitrogen (distal) behaves like a typical secondary amine, the N1-C bond is chemically sensitive.[1][3][4] Avoid prolonged exposure to high temperatures (>60°C) in acidic media , as this may promote elimination reactions or ring cleavage [1].[1][3][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Piperazine Derivatives.[2][3][4] Retrieved from [Link][1][2][3][4]

• Khalili, F., et al. (2009). pKa Values of Some Piperazines at (298, 303, 313, and 323) K.[3][4][5] Journal of Chemical & Engineering Data.[2][3][4][5] Retrieved from [Link]

• Fisher Scientific. 1-(Cyclohexylmethyl)piperazine Safety Data Sheet. Retrieved from [Link][1][2][3][4]

• Desantis, J., et al. (2022). pKa values of common substituted piperazines.[3][4][6] ResearchGate.[2][3][4] Retrieved from [Link]

Sources

• 1. 1-(CYCLOHEXYLMETHYL)PIPERAZINE | 57184-23-3 [chemicalbook.com]
• 2. 1-Cyclohexylpiperazine | C10H20N2 | CID 87298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. uregina.ca [uregina.ca]
• 4. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Purification techniques for 1-(1-methylcyclohexyl)piperazine

Technical Support Center: Purification of 1-(1-Methylcyclohexyl)piperazine

Introduction & Compound Profile

Welcome to the Technical Support Center. This guide addresses the purification and handling of 1-(1-methylcyclohexyl)piperazine , a sterically hindered tertiary amine often utilized as a scaffold in the synthesis of Acid-Sensing Ion Channel (ASIC) inhibitors and other CNS-active agents.

Unlike simple N-alkyl piperazines, the 1-methylcyclohexyl moiety introduces significant steric bulk adjacent to the nitrogen. This structural feature influences both its chemical reactivity (making salt formation slower) and its physical state (often a viscous oil rather than a crystalline solid in its free base form).

Physicochemical Profile

Property	Specification	Notes
Physical State	Viscous Colorless to Pale Yellow Oil	May crystallize upon prolonged standing at -20°C.
Boiling Point	~253°C (at 760 mmHg)	Requires high vacuum (<1 mmHg) for distillation.
Basicity	Basic (Secondary & Tertiary Amine)	Forms stable salts with HCl, Oxalic acid.
Solubility	Soluble in DCM, EtOAc, MeOH	Insoluble in water (Free Base).
Key Impurity	1-Methylcyclohexene	Result of elimination side-reaction during synthesis.

Diagnostic & Analysis (Q&A)

Q: How do I verify the purity of my crude 1-(1-methylcyclohexyl)piperazine? A: We recommend a dual-approach using GC-MS and 1H-NMR .

• GC-MS: Ideal for detecting volatile impurities like 1-methylcyclohexene (a common byproduct from the elimination of the starting tertiary halide) and unreacted piperazine.

• 1H-NMR (CDCl3): Look for the diagnostic singlet of the methyl group attached to the cyclohexyl ring (~0.9 - 1.1 ppm). Impurities to watch for:

  • 1-Methylcyclohexene: Olefinic protons at ~5.3 ppm.

  • Piperazine:[1][2][3][4][5] A single peak at ~2.9 ppm (if symmetric) or distinct triplets if mono-substituted but unreacted.

Q: My crude product is dark brown/red. Is this normal? A: Yes, oxidative degradation of amine impurities often results in color. The target compound itself should be colorless to pale yellow. The color is usually due to trace oxidized piperazine oligomers or polymerized olefins. This can be removed via vacuum distillation or adsorption on activated charcoal during recrystallization of a salt form.

Purification Protocols

Method A: Acid-Base Extraction (General Cleanup)

Best for: Removing non-basic impurities (olefins, tars) and unreacted piperazine.

Protocol:

• Dissolution: Dissolve the crude oil in Dichloromethane (DCM) or Ethyl Acetate (10 mL per gram of crude).

• Water Wash (Critical): Wash the organic phase 3 times with Water (equal volume).

  • Why? Unreacted piperazine is highly water-soluble. The lipophilic 1-(1-methylcyclohexyl)piperazine will remain in the organic layer.

• Acid Extraction: Extract the organic layer with 1M HCl (3x).

  • Mechanism:[1][3][5][6][7] The product moves into the aqueous phase as the hydrochloride salt. Neutral impurities (1-methylcyclohexene, tars) stay in the organic phase.

• Basification: Collect the acidic aqueous layer. Cool to 0°C. Slowly add 10M NaOH until pH > 12.

  • Observation: The product will oil out as a cloudy emulsion.

• Recovery: Extract the basic aqueous mixture with DCM (3x). Dry combined organics over Na2SO4 , filter, and concentrate in vacuo.

Method B: Salt Formation (Solid Isolation)

Best for: Long-term storage and obtaining high purity (>98%).

Protocol:

• Solvent: Dissolve the free base in a minimal amount of Isopropanol (IPA) or Diethyl Ether .

• Acid Addition: Add 4M HCl in Dioxane or bubble dry HCl gas into the solution at 0°C.

• Precipitation: A white precipitate should form. If an oil forms instead (common with bulky amines), heat the mixture to reflux to dissolve the oil, then let it cool slowly to room temperature, then to 4°C.

  • Troubleshooting: If it remains oily, triturating (grinding) the oil with fresh diethyl ether often induces crystallization.

• Filtration: Filter the solid under nitrogen (hygroscopic risk). Wash with cold ether.

Method C: Vacuum Distillation

Best for: Large scale purification of the free base.

Protocol:

• Setup: Use a short-path distillation head or Kugelrohr apparatus.

• Pressure: High vacuum is mandatory (< 1 mmHg or < 1 mbar).

• Temperature:

  • Fraction 1 (Volatiles): 25°C - 60°C (Removes solvent traces and 1-methylcyclohexene).

  • Fraction 2 (Product): Expect distillation around 110°C - 130°C at 0.5 mmHg (Estimate based on BP).

• Collection: Collect the main fraction as a clear, viscous oil.

Troubleshooting Guide

Q: I have a persistent impurity at ~5.3 ppm in NMR. It won't wash away with water. A: This is 1-methylcyclohexene , formed by the elimination of 1-chloro-1-methylcyclohexane during synthesis.

• Fix: It is neutral and lipophilic, so acid-base extraction (Method A) is the best way to remove it. It will stay in the organic layer during the acid wash. Alternatively, it is very volatile (BP ~110°C at atm), so prolonged rotary evaporation at 40°C/20 mbar usually removes it.

Q: My yield is lower than expected (<40%). Why? A: The steric hindrance of the 1-methylcyclohexyl group makes the nucleophilic substitution slow.

• Cause: Competitive elimination (forming the alkene) is favored over substitution, especially at high temperatures.

• Optimization: Ensure you are using a polar aprotic solvent (e.g., Acetonitrile) and moderate temperatures (reflux) rather than excessive heat. Using an excess of piperazine (3-5 equivalents) can help drive the substitution.

Q: The HCl salt is extremely hygroscopic and turns into a goo. A: Piperazine salts can be hygroscopic.[4]

• Fix: Switch to the Dihydrochloride salt (2 HCl) or the Oxalate salt. Oxalates often form non-hygroscopic, nice crystalline solids. Dissolve free base in EtOH, add 1 eq. of Oxalic acid in EtOH, and cool.

Purification Decision Tree (Graphviz)

Figure 1: Decision tree for selecting the appropriate purification workflow based on crude purity and desired physical form.

References

• Zhang, H., et al. (2021). Preparation method of 1-cyclohexylpiperazine. CN Patent CN112645901A.
• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. (General reference for purification of tertiary amines and piperazines).
• Morren, H. (1959). Purification of piperazine. US Patent US2919275A.

Sources

• 1. CN112645901A - Preparation method of 1-cyclohexyl piperazine - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. prepchem.com [prepchem.com]
• 7. Preparation method of 1-cyclohexylpiperazine - Eureka | Patsnap [eureka.patsnap.com]

Stability testing of 1-(1-methylcyclohexyl)piperazine under different conditions

Introduction

Welcome to the technical support center for 1-(1-methylcyclohexyl)piperazine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the stability of this compound under various experimental conditions. Understanding the stability profile of an Active Pharmaceutical Ingredient (API) is fundamental to developing robust analytical methods, ensuring accurate experimental outcomes, and designing stable formulations.[][2] This guide offers troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the handling, storage, and analysis of 1-(1-methylcyclohexyl)piperazine.

The piperazine moiety is a common structural feature in many pharmaceuticals, and its derivatives can be susceptible to degradation pathways such as oxidation, hydrolysis, and photodegradation.[3] Forced degradation studies are a critical tool to identify these potential degradation products and pathways, which is essential for developing stability-indicating analytical methods.[4][5]

Frequently Asked Questions (FAQs)

General Handling and Storage

Q1: What are the recommended storage conditions for 1-(1-methylcyclohexyl)piperazine?

A1: To ensure the long-term stability of 1-(1-methylcyclohexyl)piperazine, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6][7] It is also advisable to protect the compound from direct sunlight, as piperazine derivatives can be light-sensitive.[7] For extended storage, maintaining a controlled environment is crucial to prevent degradation.

Q2: I've noticed a change in the color of my solid 1-(1-methylcyclohexyl)piperazine sample over time. What could be the cause?

A2: A color change in a solid amine-containing compound upon storage can often be an indication of oxidative degradation.[8] Exposure to air and light can initiate oxidation, leading to the formation of colored impurities. It is also possible that the compound is reacting with trace impurities or moisture. To mitigate this, ensure the container is tightly sealed and consider storing it under an inert atmosphere (e.g., nitrogen or argon).

Stability in Solution

Q3: My 1-(1-methylcyclohexyl)piperazine solution is showing signs of degradation. What are the likely degradation pathways in an aqueous solution?

A3: In aqueous solutions, 1-(1-methylcyclohexyl)piperazine is primarily susceptible to hydrolytic and oxidative degradation.[] The stability can be highly dependent on the pH of the solution.[8] As a basic compound, the piperazine ring can be susceptible to ring-opening under certain pH conditions. Oxidation can also occur, especially in the presence of dissolved oxygen and metal ions.

Q4: How can I improve the stability of 1-(1-methylcyclohexyl)piperazine in a solution for my experiments?

A4: To enhance the stability of your solution, consider the following:

• pH Control: Use a suitable buffer system to maintain an optimal pH where the compound is most stable.

• Inert Atmosphere: Purge your solvent and the headspace of your container with an inert gas like nitrogen or argon to minimize oxidative degradation.

• Light Protection: Use amber-colored glassware or wrap your containers in aluminum foil to protect the solution from light.[8]

• Temperature Control: Store solutions at refrigerated temperatures (2-8 °C) to slow down the rate of degradation, unless your experimental protocol requires otherwise.

Troubleshooting Guide

Analytical Challenges

Q5: I am observing peak tailing and poor peak shape during HPLC analysis of 1-(1-methylcyclohexyl)piperazine. How can I resolve this?

A5: Peak tailing for basic compounds like piperazine derivatives is a common issue in reverse-phase HPLC. Here are some troubleshooting steps:

• Mobile Phase pH: Adjust the pH of the mobile phase to be at least 2 pH units away from the pKa of your compound. For a basic compound, a higher pH (e.g., using a phosphate buffer at pH 7-8) can improve peak shape.

• Amine Additives: Add a small amount of an amine modifier, such as triethylamine (TEA) or diethylamine (DEA), to the mobile phase (e.g., 0.1%). These additives compete with the basic analyte for active sites on the silica stationary phase, reducing peak tailing.[8]

• Column Selection: Consider using a column with a different stationary phase, such as a C8 or a phenyl column, which may offer different selectivity and improved peak shape.[8] A column specifically designed for basic compounds with end-capping to reduce silanol interactions is also a good option.

Q6: I am seeing unexpected peaks in the chromatogram of my stability samples. How can I identify these unknown degradants?

A6: Identifying unknown degradation products is a crucial aspect of stability studies. A systematic approach is recommended:

• LC-MS Analysis: Couple your HPLC system to a mass spectrometer (LC-MS). The mass-to-charge ratio (m/z) of the unknown peak will provide its molecular weight.[8]

• Tandem Mass Spectrometry (MS/MS): Fragmenting the parent ion of the unknown peak in the mass spectrometer will provide structural information, helping to elucidate the structure of the degradant.[8]

• Forced Degradation Studies: By analyzing the degradation profiles under various stress conditions (acid, base, oxidation, heat, light), you can often deduce the nature of the degradation pathway and the likely structure of the degradants.[4][8]

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To investigate the intrinsic stability of 1-(1-methylcyclohexyl)piperazine and identify potential degradation products.[2][5]

Materials:

• 1-(1-methylcyclohexyl)piperazine

• Hydrochloric acid (0.1 M and 1 M)

• Sodium hydroxide (0.1 M and 1 M)

• Hydrogen peroxide (3% and 30%)

• HPLC grade water, acetonitrile, and methanol

• Calibrated oven and photostability chamber

Procedure:

• Sample Preparation: Prepare stock solutions of 1-(1-methylcyclohexyl)piperazine in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M and 1 M HCl. Keep the solutions at room temperature and an elevated temperature (e.g., 60 °C).

  • Base Hydrolysis: Mix the stock solution with 0.1 M and 1 M NaOH. Keep the solutions at room temperature and an elevated temperature (e.g., 60 °C).

  • Oxidative Degradation: Mix the stock solution with 3% and 30% H₂O₂. Keep the solutions at room temperature.[9]

  • Thermal Degradation: Place the solid compound and a solution of the compound in a calibrated oven at an elevated temperature (e.g., 80 °C).

  • Photostability: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[10][11][12] A control sample should be protected from light.

• Time Points: Withdraw aliquots from each stressed sample at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Analysis: Neutralize the acidic and basic samples before analysis. Analyze all samples by a suitable stability-indicating HPLC method.

Data Presentation

Table 1: Summary of Forced Degradation Conditions and Expected Observations

Stress Condition	Reagent/Condition	Temperature	Duration	Potential Degradation Products
Acid Hydrolysis	0.1 M & 1 M HCl	Room Temp & 60 °C	48 hours	Piperazine ring opening products
Base Hydrolysis	0.1 M & 1 M NaOH	Room Temp & 60 °C	48 hours	Potential for ring opening or other base-catalyzed reactions
Oxidation	3% & 30% H₂O₂	Room Temp	48 hours	N-oxides, hydroxylated derivatives
Thermal	Solid & Solution	80 °C	48 hours	Dealkylation products, other thermal decomposition products
Photolytic	ICH Q1B exposure	Ambient	As per guideline	Photo-oxidation products, other light-induced degradants

Visualizations

Experimental Workflow: Forced Degradation Study

Caption: Workflow for a forced degradation study of 1-(1-methylcyclohexyl)piperazine.

Troubleshooting Logic: HPLC Peak Tailing

Caption: Decision tree for troubleshooting HPLC peak tailing.

References

• ICH Harmonised Tripartite Guideline, Q1B Photostability Testing of New Active Substances and Medicinal Products, 1996. [URL: https://database.ich.org/sites/default/files/Q1B_Guideline.pdf]
• Hydrolytic Stress Stability Testing. [URL: Not available]
• Understanding ICH Photostability Testing - Q-Lab. [URL: https://www.q-lab.com/testing-services/testing-standards/ich-photostability-testing]
• In the right light: What ICH photostability tests are all about - Binder World. [URL: https://www.binder-world.com/en/news/what-ich-photostability-tests-are-all-about]
• Thermal Stability of Amine Compounds and Dichloromethane - Aidic. [URL: https://www.aidic.it/cet/13/31/001.pdf]
• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products - ECA Academy. [URL: https://www.gmp-compliance.org/guidelines/gmp-guideline/fda-guidance-for-industry-q1b-photostability-testing-of-new-drug-substances-and-products]
• Q1B Photostability Testing of New Drug Substances and Products March 1996 - FDA. [URL: https://www.fda.gov/regulatory-information/search-fda-guidance-documents/q1b-photostability-testing-new-drug-substances-and-products]
• Technical Support Center: Enhancing the Stability of Piperazine-Containing Drugs - Benchchem. [URL: https://www.benchchem.com/technical-support-center-enhancing-the-stability-of-piperazine-containing-drugs]
• Stability Testing of Active Pharmaceutical Ingredients - BOC Sciences. [URL: https://www.bocsci.com/technical-support/stability-testing-of-active-pharmaceutical-ingredients.html]
• Degradation of 2‑Amino-2-methylpropanol and Piperazine at CO2 Capture-Relevant Conditions - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8159670/]
• Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO 2 Absorption Process - MDPI. [URL: https://www.mdpi.com/2673-4079/6/4/104]
• API Stability - Pharma Innovation. [URL: https://www.
• SAFETY DATA SHEET - Fisher Scientific. [URL: https://www.fishersci.com/msds?productName=AC127710050]
• Development of methodology for the study of API sensitivity to hydrolytic degradations at different pH conditions in solid-state | Request PDF - ResearchGate. [URL: https://www.researchgate.
• relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures | Clean Energy | Oxford Academic. [URL: https://academic.oup.com/ce/article/8/1/116/7519964]
• Oxidation and thermal degradation of methyldithanolamine/piperazine in CO₂ capture. [URL: Not available]
• Thermal degradation of aqueous amines used for carbon dioxide capture. [URL: Not available]
• How to Predict API Stability and Degradation from Its Chemical Structure. [URL: https://www.pharmaguideline.
• The Stability Study of a Novel Phenylpiperazine Derivative - Isaac Scientific Publishing. [URL: https://www.isaacpub.org/images/PaperPDF/IJAP_100109_2019012911142571008.pdf]
• Thermal Stability of Amine Compounds and Dichloromethane | Request PDF. [URL: https://www.researchgate.net/publication/265103608_Thermal_Stability_of_Amine_Compounds_and_Dichloromethane]
• Oxidative Degradation of Piperazine in Potassium Hydroxide Solution for Co2 Absorption Processes - SSRN. [URL: https://papers.ssrn.com/sol3/papers.cfm?abstract_id=4287107]
• Impact of Solvent on the Thermal Stability of Amines | Industrial & Engineering Chemistry Research - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.iecr.2c02930]
• SAFETY DATA SHEET - Thermo Fisher Scientific. [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https%3A%2F%2Fassets.thermofisher.com%2FTFS-Assets%2FLSG%2Fmsds%2FAC131050050.pdf]
• Forced degradation studies on the piperine-based benzene sulfonylamidine: The effect of acid, base, and peroxide on its stability | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/365111162_Forced_degradation_studies_on_the_piperine-based_benzene_sulfonylamidine_The_effect_of_acid_base_and_peroxide_on_its_stability]
• SAFETY DATA SHEET - TCI Chemicals. [URL: https://www.tcichemicals.com/IN/en/assets/sds/C1783_EN_EHS.pdf]
• Thermal degradation rates of different amines. | Download Table - ResearchGate. [URL: https://www.researchgate.
• SAFETY DATA SHEET. [URL: https://fscimage.fishersci.com/msds/18830.htm]
• Forced Degradation – A Review. [URL: https://biomedres.us/fulltexts/BJSTR.MS.ID.007492.php]
• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV - JOCPR. [URL: https://www.jocpr.
• Analytical CHEMISTRY. [URL: Not available]
• Thermal Degradation of Piperazine in Sulfolane Aqueous Solution in CO 2 Capture Process. [URL: https://www.mdpi.com/2673-4079/4/2/49]
• 1-Cyclohexylpiperazin CAS No 17766-28-8 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. [URL: https://www.cdhfinechemical.com/images/product/msds/25725_1.pdf]
• Stability of Synthetic Piperazines in Human Whole Blood - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/29514197/]
• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. [URL: Not available]
• Analytical Methods - RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2010/ay/b9ay00223k]
• Thermal degradation of PZ-promoted tertiary amines for CO2 capture. [URL: Not available]
• Method of analysis of Piperazine - Pharma Knowledge Forum. [URL: https://www.pharma-knowledge.com/2023/11/method-of-analysis-of-piperazine.html]
• Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. [URL: https://ajrconline.org/HTML_Papers/Asian%20Journal%20of%20Research%20in%20Chemistry__PID__2013-6-1-1.html]
• Preparation and analytical characterization of 1-(1-phenylcyclohexyl)piperidine (PCP) and 1-(1-phenylcyclohexyl)pyrrolidine (PCPy) analogues - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/23554350/]
• Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/230861110_Thermal_Degradation_of_Aqueous_Piperazine_for_CO2_Capture_1_Effect_of_Process_Conditions_and_Comparison_of_Thermal_Stability_of_CO2_Capture_Amines]
• 1-(4-Methyl-cyclohexyl)-piperazine | CAS 435345-42-9 | SCBT. [URL: https://www.scbt.com/p/1-4-methyl-cyclohexyl-piperazine-435345-42-9]
• Synthesis, stereochemistry, and biological activity of the 1-(1-phenyl-2-methylcyclohexyl)piperidines and the 1-(1-phenyl-4-methylcyclohexyl)piperidines. Absolute configuration of the potent trans-(-)-1-(1-phenyl-2-methylcyclohexyl)piperidine - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/3400593/]

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• 3. isaacpub.org [isaacpub.org]
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• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. mmbio.byu.edu [mmbio.byu.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ajrconline.org [ajrconline.org]
• 10. ema.europa.eu [ema.europa.eu]
• 11. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 12. binder-world.com [binder-world.com]

Technical Support Center: 1-(1-Methylcyclohexyl)piperazine Synthesis

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your synthesis of 1-(1-methylcyclohexyl)piperazine has yielded a product with lower-than-expected purity or difficult-to-remove side products.

Synthesizing sterically hindered amines at a quaternary carbon (a gem-disubstituted center) is chemically demanding. Whether you are utilizing the Bruylants reaction (Aminonitrile route) or Direct Alkylation , specific impurities are inherent to the mechanism. This guide deconstructs these impurities and provides validated protocols for their removal.

Part 1: Diagnostic Hub (Quick Reference)

Use this table to match your analytical data (LC-MS, NMR, TLC) with the likely impurity.

Symptom / Observation	Suspected Impurity	Probable Cause	Immediate Action
NMR: Olefinic protons (5.3–5.5 ppm). Smell: Pungent, hydrocarbon odor.	1-Methylcyclohexene	Elimination (E2) competing with substitution. Common in direct alkylation or acidic workup of Grignard.	Perform Acid/Base Extraction (Protocol A). The olefin is neutral and will wash away.
LC-MS: Mass = M+82 (approx). TLC: Non-polar spot.	1,4-Bis(1-methylcyclohexyl)piperazine	Over-alkylation . Piperazine has two nucleophilic sites.	Use 1-Boc-piperazine or large excess (5 eq.) of piperazine.
IR: Nitrile peak (~2220 cm⁻¹). LC-MS: Mass = M-15 (approx).	1-Piperazinyl-cyclohexanecarbonitrile	Incomplete Bruylants Reaction . Grignard reagent failed to displace the cyano group completely.	Increase Grignard equivalents (3–4 eq.) or reaction time. Ensure anhydrous conditions.
NMR: Aldehyde/Ketone signal (~2.3 ppm triplet). Smell: Peppermint/Acetone-like.	Cyclohexanone	Hydrolysis . The iminium intermediate hydrolyzed back to the starting ketone.	Wash organic layer with Sodium Bisulfite (Protocol C).
LC-MS: M+16 peak.	N-Oxide	Oxidation . Air exposure during workup or storage.	Store under Argon/Nitrogen. Use antioxidants during workup.

Part 2: Deep Dive & Troubleshooting

Issue 1: The "Elimination" Dominance (1-Methylcyclohexene)

Context: This is the most persistent impurity when attempting to attach a nitrogen to a tertiary carbon.

• Mechanism: In direct alkylation (using 1-chloro-1-methylcyclohexane), the piperazine acts as a base rather than a nucleophile, triggering E2 elimination to form the thermodynamically stable alkene.

• In Bruylants Route: If the Grignard addition is quenched too aggressively with strong acid, or if the reaction overheats, the tertiary amine can undergo Hofmann-like elimination.

• Solution:

  • Switch Route: Abandon direct alkylation. Use the Bruylants sequence: Cyclohexanone + Piperazine + Cyanide

    Aminonitrile MeMgBr .

  • Purification: The alkene is non-basic. Dissolve crude in 1M HCl; wash with Ether/Hexane (alkene stays in organic); basify aqueous layer to pH 12; extract product with DCM.

Issue 2: The "Dimer" (Bis-Alkylation)

Context: Piperazine is a diamine. Once the first 1-methylcyclohexyl group attaches, the second nitrogen remains nucleophilic.

• Causality: Statistical probability favors double substitution if the stoichiometry is 1:1.

• Prevention:

  • Method A: Use 1-Boc-piperazine . The Boc group protects the second nitrogen. Deprotect with TFA/DCM after the difficult coupling is complete.

  • Method B: Use a massive excess of piperazine (5 to 10 equivalents) to statistically favor mono-substitution.

Issue 3: The "Stalled" Intermediate (Aminonitrile)

Context: Specific to the Bruylants/Strecker route. The displacement of the

group by the methyl Grignard (MeMgBr) is sterically hindered.

• Causality:

  • "Wet" Grignard reagent (destroyed by moisture).

  • Insufficient temperature (reaction requires reflux in THF/Ether to overcome steric barrier).

• Correction: Use freshly prepared Grignard (turbidity indicates activity). Reflux for at least 12–18 hours.

Part 3: Validated Rescue Protocols

Protocol A: Selective Acid-Base Extraction (Purification)

Use this to remove neutral impurities (Cyclohexanone, Alkene, Nitrile).

• Dissolution: Dissolve crude reaction mixture in Ethyl Acetate (EtOAc) .

• Acid Wash: Extract the EtOAc layer with 1M HCl (

  ).

  • Chemistry: The product (amine) becomes a water-soluble salt. Neutral impurities stay in EtOAc.

• Organic Wash: Keep the aqueous (acidic) layer. Wash it once with fresh Hexanes to remove stubborn lipophilic grease/alkenes.

• Basification: Cool the aqueous layer to 0°C. Slowly add 6M NaOH until pH > 12.

  • Observation: The solution will turn cloudy/oily as the free base amine liberates.

• Extraction: Extract the basic aqueous layer with DCM (

  ).

• Drying: Dry combined DCM layers over

  , filter, and concentrate.

Protocol B: Hydrochloride Salt Formation (Final Polish)

Use this if the free base is an oil or still colored.

• Dissolve the free base in a minimum amount of dry Ethanol or Isopropanol .

• Add 2M HCl in Diethyl Ether dropwise with stirring.

• A white precipitate should form.

• Cool to -20°C for 4 hours.

• Filter the solid under Argon (piperazine salts can be hygroscopic).

• Wash with cold Ether.

Part 4: Visualizing the Chemistry

Diagram 1: Reaction Pathways & Impurity Origins

This flowchart illustrates where each impurity enters the pipeline during the preferred Bruylants Route .

Caption: The Bruylants synthesis route showing critical divergence points where hydrolysis, incomplete reaction, and elimination generate specific impurities.

Diagram 2: Purification Logic Tree

Follow this decision matrix to clean your crude material.

Caption: Decision matrix for selecting the correct purification method based on the chemical nature of the observed impurity.

References

• Bruylants Reaction Mechanism & Scope

  • Mattalia, J. M., et al.[1] "The Bruylants and related reactions." Arkivoc, vol. 2021, no.[1] 1, 2021.[1][2][3] Link

• Synthesis of Hindered Cyclohexyl Amines (PCP Analogs)

  • Maddox, V. H., Godefroi, E. F., & Parcell, R. F. "The synthesis of phencyclidine and other 1-arylcyclohexylamines." Journal of Medicinal Chemistry, vol. 8, no. 2, 1965, pp. 230-235. Link

• Piperazine Purification Techniques

  • BenchChem Technical Support.[4] "Purification of Piperazine-Containing Compounds: FAQs." BenchChem Knowledge Base, 2025. Link

• Grignard Reagents with Aminonitriles: Anatoly, D., et al. "Reactions of α-aminonitriles with Grignard reagents." Russian Chemical Reviews, vol. 75, no. 3, 2006.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Preparation method of 1-cyclohexylpiperazine - Eureka | Patsnap [eureka.patsnap.com]
• 3. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 | MDPI [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing the Biological Activity of 1-(1-Methylcyclohexyl)piperazine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-(1-methylcyclohexyl)piperazine derivatives. This guide provides in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to help you navigate the complexities of enhancing the biological activity of this important class of compounds.

Introduction to the 1-(1-Methylcyclohexyl)piperazine Scaffold

The 1-(1-methylcyclohexyl)piperazine scaffold is a key pharmacophore in modern medicinal chemistry, valued for its three-dimensional structure and tunable physicochemical properties.[1][2] The piperazine ring itself often confers favorable pharmacokinetic characteristics, such as improved aqueous solubility and oral bioavailability, due to its two nitrogen atoms which can act as hydrogen bond acceptors.[3] The lipophilic 1-methylcyclohexyl group plays a crucial role in target engagement, often anchoring the molecule in hydrophobic pockets of receptors and enzymes.[4] However, the interplay between these two moieties can present unique challenges in optimizing biological activity. This guide will address these challenges in a practical, question-and-answer format.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the design, synthesis, and evaluation of 1-(1-methylcyclohexyl)piperazine derivatives.

Q1: We have synthesized a novel 1-(1-methylcyclohexyl)piperazine derivative, but it shows low potency in our primary in vitro assay. What are the likely causes and how can we troubleshoot this?

A1: Low in vitro potency can stem from several factors, ranging from the intrinsic properties of the compound to the specifics of the assay setup. A systematic troubleshooting approach is essential.

• Compound Integrity and Purity: First, verify the identity and purity of your compound using analytical techniques such as NMR, LC-MS, and elemental analysis. Impurities from the synthesis can interfere with the assay.

• Poor Aqueous Solubility and Compound Aggregation: The 1-methylcyclohexyl group imparts significant lipophilicity, which can lead to poor solubility in aqueous assay buffers.[5] This can cause the compound to precipitate or form aggregates, reducing its effective concentration and leading to non-specific activity or false negatives.[6]

  • Troubleshooting:

    • Visually inspect your compound stock solutions and assay wells for any signs of precipitation.

    • Measure the aqueous solubility of your compound.

    • Include a low concentration of a non-denaturing detergent (e.g., 0.01% Tween-20 or Triton X-100) in your assay buffer to prevent aggregation. However, be mindful that detergents can also interfere with some biological assays.

    • Decrease the final concentration of your test compound to below its critical aggregation concentration (CAC).[6]

• Suboptimal Structure-Activity Relationship (SAR): The initial design of your derivative may not be optimal for the biological target.

  • N-4 Position Substitution: The substituent on the second nitrogen of the piperazine ring is critical for modulating pharmacological activity.[7] Consider synthesizing a small library of analogs with diverse substituents at this position to explore the SAR.

  • Stereochemistry of the Cyclohexyl Ring: The stereochemistry of the methyl group on the cyclohexyl ring can significantly impact binding affinity. If your synthesis is not stereospecific, you may have a mixture of isomers, with only one being active. Consider chiral separation and testing of individual enantiomers.

• Assay Conditions: The parameters of your in vitro assay may not be optimal for your compound.

  • Incubation Time and Temperature: Perform time-course and temperature-dependence experiments to ensure you are measuring activity at equilibrium.[8]

  • Buffer Composition: The pH and ionic strength of the buffer can influence both protein stability and compound solubility.[9]

Q2: Our lead compound has good in vitro potency but poor oral bioavailability in animal models. What strategies can we employ to improve this?

A2: Poor oral bioavailability is a common hurdle for lipophilic compounds and can be attributed to low aqueous solubility, poor permeability, first-pass metabolism, or efflux by transporters.[10]

• Formulation Strategies:

  • Lipid-Based Formulations: For highly lipophilic compounds, lipid-based formulations such as self-emulsifying drug delivery systems (SEDDS) can significantly enhance oral absorption by improving solubilization in the gastrointestinal tract.[11]

  • Nanosuspensions: Reducing the particle size of the compound to the nanometer range can increase its surface area, leading to improved dissolution and absorption.[12]

• Chemical Modification (Prodrugs):

  • A prodrug approach involves chemically modifying the molecule to improve its physicochemical properties, with the active drug being released in vivo. For piperazine derivatives, this could involve attaching a polar, cleavable moiety to one of the nitrogen atoms.

• Structural Modification to Optimize Physicochemical Properties:

  • Fine-tuning the lipophilicity (LogP) is crucial. While a certain level of lipophilicity is required for membrane permeability, excessively high LogP values can lead to poor solubility and increased metabolic clearance. Aim for a LogP in the range of 1-3 for a good balance.[5]

  • Introducing polar functional groups can improve solubility, but care must be taken not to compromise target binding or permeability.

Q3: We are developing a 1-(1-methylcyclohexyl)piperazine derivative for a CNS target, but it shows poor blood-brain barrier (BBB) penetration. How can we enhance its brain exposure?

A3: The BBB is a significant obstacle for many potential CNS drugs.[13] Several strategies can be employed to improve BBB penetration:

• Increase Lipophilicity: The BBB is a lipid barrier, so increasing the lipophilicity of your compound can enhance passive diffusion. However, this must be balanced against the risk of increased plasma protein binding and metabolic clearance.

• Reduce Polar Surface Area (PSA): Generally, compounds with a PSA of less than 90 Ų are more likely to cross the BBB.

• Masking Hydrogen Bond Donors: Intramolecular hydrogen bonding or replacing hydrogen bond donors with bioisosteres can improve BBB permeability.

• Inhibition of Efflux Transporters: Many compounds are actively pumped out of the brain by efflux transporters like P-glycoprotein (P-gp). Designing molecules that are not substrates for these transporters is a key strategy.

• Carrier-Mediated Transport: It may be possible to design your derivative to be a substrate for an influx transporter that carries molecules into the brain.

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting guides for specific experimental issues.

Troubleshooting Low Efficacy in Cell-Based Assays

Problem	Possible Cause	Recommended Solution
Low or no detectable activity	Compound Precipitation/Aggregation: The lipophilic nature of the compound causes it to come out of solution in the cell culture media.	- Decrease the final compound concentration.[6]- Use a co-solvent like DMSO (typically ≤0.5% final concentration).- Consider formulating the compound with a non-ionic surfactant.
Poor Cell Permeability: The compound is unable to cross the cell membrane to reach its intracellular target.	- Evaluate the compound's physicochemical properties (LogP, PSA).- If permeability is low, consider structural modifications to increase lipophilicity or reduce polarity.
Compound Instability: The compound degrades in the cell culture media over the course of the experiment.	- Assess the stability of the compound in media at 37°C over time using LC-MS.- If unstable, consider a more stable analog or reduce the assay duration.
Cellular Stress or Toxicity: At the tested concentrations, the compound is causing general cellular stress or toxicity, masking any specific activity.	- Perform a cytotoxicity assay (e.g., MTT or resazurin) to determine the compound's toxic concentration range.[14]- Test for specific activity at non-toxic concentrations.
High variability between replicates	Inconsistent Compound Solubilization: The compound is not consistently dissolving in the assay media.	- Ensure thorough mixing and vortexing when preparing stock solutions and dilutions.- Prepare fresh dilutions for each experiment.
Cell Aggregation: The cells are clumping together, leading to uneven exposure to the compound.	- Optimize cell seeding density to prevent overgrowth.- If using suspension cells, consider adding an anti-clumping agent to the media.[15]

Troubleshooting Poor In Vivo Pharmacokinetics

Problem	Possible Cause	Recommended Solution
Low Oral Bioavailability	Poor Aqueous Solubility: The compound does not dissolve sufficiently in the gastrointestinal fluids.	- Formulate the compound as a nanosuspension or in a lipid-based delivery system.[12]- Consider developing a more soluble salt form.
High First-Pass Metabolism: The compound is extensively metabolized in the gut wall or liver before reaching systemic circulation.	- Conduct an in vitro metabolic stability assay with liver microsomes or hepatocytes to identify metabolic "soft spots".- Modify the structure at the sites of metabolism to block or slow down the metabolic process.
Efflux by Transporters: The compound is a substrate for efflux transporters (e.g., P-gp) in the intestine.	- Test for P-gp substrate liability in an in vitro assay.- If it is a substrate, consider structural modifications to reduce its affinity for the transporter.
Short Half-Life	Rapid Metabolic Clearance: The compound is quickly metabolized and eliminated from the body.	- As with high first-pass metabolism, identify metabolic liabilities and make structural modifications to improve stability.
Rapid Renal Clearance: The compound is quickly excreted by the kidneys.	- Increase plasma protein binding by increasing lipophilicity (with caution, as this can have other effects).

Part 3: Experimental Protocols & Data Presentation

This section provides step-by-step protocols for key experiments and guidance on data presentation.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is used to determine the concentration at which a compound exhibits toxicity to cells, which is crucial for interpreting the results of cell-based efficacy assays.

Materials:

• Cells of interest

• Complete cell culture medium

• 96-well cell culture plates

• Test compound (1-(1-methylcyclohexyl)piperazine derivative)

• DMSO (for dissolving the compound)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in complete culture medium. The final DMSO concentration should be kept constant (e.g., 0.5%). Replace the existing medium with the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of solubilization solution to each well. Gently pipette to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that causes 50% inhibition of cell growth) using non-linear regression analysis.

Protocol 2: Radioligand Binding Assay (Competition)

This protocol is used to determine the affinity (Ki) of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Cell membranes or tissue homogenates expressing the receptor of interest

• Radiolabeled ligand with known affinity for the receptor

• Unlabeled ligand for determining non-specific binding

• Test compound (1-(1-methylcyclohexyl)piperazine derivative)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate salts)

• 96-well plates

• Glass fiber filter mats (pre-soaked in polyethyleneimine, PEI, if necessary)

• Cell harvester

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add the assay buffer, cell membranes, radiolabeled ligand (at a concentration near its Kd), and varying concentrations of the test compound.

• Incubation: Incubate the plate at a specific temperature for a time sufficient to reach equilibrium (determined in preliminary experiments).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters several times with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Measurement: Place the filter mat in a scintillation vial with scintillation cocktail and measure the radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation: Structure-Activity Relationship (SAR) Table

Summarize your SAR data in a clear and organized table to facilitate analysis and decision-making.

Compound ID	R¹ (N-4 Substituent)	IC₅₀ (nM) [Primary Assay]	Ki (nM) [Binding Assay]	Aqueous Solubility (µg/mL)	LogP (calculated)
Lead-01	-H	550	480	15	3.8
Analog-02	-CH₃	250	210	12	4.1
Analog-03	-CH₂CH₂OH	480	450	35	3.5
Analog-04	-C(O)Ph	>1000	>1000	5	4.5

Part 4: Visualizations

Diagrams can help clarify complex experimental workflows and logical relationships.

Experimental Workflow for Enhancing Biological Activity

Caption: A typical workflow for the screening and optimization of 1-(1-methylcyclohexyl)piperazine derivatives.

Decision Tree for Poor Oral Bioavailability

Caption: A decision tree for diagnosing and addressing poor oral bioavailability of lipophilic compounds.

References

• Assay Guidance Manual. (2017). Table 2. [Key assay optimization parameters and troubleshooting guidelines]. National Center for Biotechnology Information. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]

• Assay Guidance Manual. (2017). Assay Interference by Aggregation. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). SAR profiling of modifications on the cyclohexyl ring. [Link]

• Abbiati, G., et al. (2011). 1-Cyclohexyl-4-(4-arylcyclohexyl)piperazines: Mixed σ and human Δ(8)-Δ(7) sterol isomerase ligands with antiproliferative and P-glycoprotein inhibitory activity. Bioorganic & Medicinal Chemistry, 19(1), 484-495. [Link]

• Seba, M. C., et al. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Research & Review, 6(11), 572-580. [Link]

• Nakamura, H., & Shimizu, M. (1976). Comparative study of 1-cyclohexyl-4-(1,2-diphenylethyl)-piperazine and its enantiomorphs on analgesic and othe pharmacological activities in experimental animals. Archives Internationales de Pharmacodynamie et de Thérapie, 221(1), 105-121. [Link]

• ResearchGate. (n.d.). Cytotoxicity of the four piperazine designer drugs after 72-h incubations with primary rat hepatocytes. [Link]

• Daina, A., Michielin, O., & Zoete, V. (2017). SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Scientific Reports, 7(1), 42717. [Link]

• Procell. (2025, March 14). Troubleshooting Cell Aggregation in Culture. [Link]

• G-Biosciences. (2019, January 29). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. [Link]

• Biozentrum, University of Basel. (n.d.). Preventing Protein Aggregation. [Link]

• Satała, G., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Antinociceptive Properties. Journal of Medicinal Chemistry, 64(24), 17862-17883. [Link]

• Kumar, V., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis, 21(4), 336-357. [Link]

• Mokrosz, M. J., et al. (1997). Structure-Activity Relationship Studies of CNS Agents, Part 32: Effect of Structural Modifications in 1-Arylpiperazine Derivatives on α1-Adrenoreceptor Affinity. Archiv der Pharmazie, 330(6), 165-170. [Link]

• ARSEP. (n.d.). How to ensure therapeutic molecules penetrate the blood-brain barrier?[Link]

• Di Martino, P., et al. (2024). Attempts to Improve Lipophilic Drugs' Solubility and Bioavailability: A Focus on Fenretinide. Pharmaceutics, 16(4), 579. [Link]

• Singh, A., et al. (2023). Effect of Methyl Groups on Formation of Ordered or Layered Graphitic Materials from Aromatic Molecules. Advanced Theory and Simulations, 6(8), 2300078. [Link]

• Ueno, H., et al. (2021). In Silico Investigation of Amidine-Based BACE-1 Inhibitors Against Alzheimer's Disease: SAR, Pharmacokinetics, Molecular Docking and Dynamic Simulations. Molecules, 26(1), 123. [Link]

• Sharma, A., Chaudhary, A., & Singh, B. (2021). A Review on Solubility Enhancement by Solid Dispersion Technique. Journal of Pharmaceutical Research International, 33(63A), 77-87. [Link]

• ResearchGate. (n.d.). Strategies to improve solubility and bioavailability of lipophilic drugs. [Link]

• PROSPECTS. (2025, August 7). [Link]

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Reference Data & Comparative Studies

Comparative analysis of 1-(1-methylcyclohexyl)piperazine with other piperazine derivatives

Executive Summary

1-(1-Methylcyclohexyl)piperazine (CAS: 914654-83-4) represents a specialized subclass of piperazine derivatives characterized by a sterically hindered, lipophilic gem-disubstituted cyclohexane ring.[1][2] Unlike its aromatic counterparts such as 1-Benzylpiperazine (BZP) or 1-(3-Trifluoromethylphenyl)piperazine (TFMPP) —which are primarily known for their psychoactive monoamine release profiles—the cyclohexyl-piperazine scaffold is pharmacologically distinct, showing preferential affinity for Sigma (

) receptors rather than dopamine or serotonin transporters.

This guide provides a technical comparison of 1-(1-methylcyclohexyl)piperazine against standard piperazine pharmacophores, analyzing synthetic challenges, predicted receptor binding profiles, and physicochemical properties.

Chemical & Physical Properties Comparison

The introduction of a methyl group at the C1 position of the cyclohexane ring significantly alters the conformational entropy and lipophilicity of the molecule compared to the unsubstituted 1-cyclohexylpiperazine.

Table 1: Physicochemical Profile of Key Piperazine Derivatives

Property	1-(1-Methylcyclohexyl)piperazine	1-Cyclohexylpiperazine	BZP (1-Benzylpiperazine)	TFMPP
Structure Type	Aliphatic, Sterically Hindered	Aliphatic	Aromatic (Benzylic)	Aromatic (Phenyl)
Molecular Weight	182.31 g/mol	168.28 g/mol	176.26 g/mol	230.23 g/mol
LogP (Predicted)	~2.8 - 3.1	1.9 - 2.2	2.1	3.2
pKa (Basic N)	~9.1	~9.8	9.2	8.8
Primary Target	Sigma ( ) Receptors (Predicted)	Sigma-2 ( ) Agonist	DAT / NET Releaser	5-HT Agonist / SERT
Metabolic Stability	High (Steric protection at C1)	Moderate	Moderate (N-dealkylation)	Moderate (Hydroxylation)

Analyst Note: The gem-methyl group at the 1-position of the cyclohexyl ring in the target molecule creates a "neopentyl-like" steric environment. This likely reduces N-dealkylation rates by cytochrome P450 enzymes compared to BZP, potentially extending the half-life.

Pharmacological Mechanism & SAR Analysis

Structure-Activity Relationship (SAR)

The pharmacological divergence between cyclohexyl and aromatic piperazines is driven by the nature of the hydrophobic moiety attached to the N1 nitrogen.

• Aromatic Systems (BZP, TFMPP): Rely on

  stacking interactions within the substrate binding site of Monoamine Transporters (DAT, SERT, NET).

• Aliphatic Systems (Cyclohexyl): Lack

  -orbitals, preventing strong interaction with the phenylalanine residues in the DAT/SERT binding pocket. Instead, the bulky hydrophobic cyclohexane ring favors the hydrophobic pockets of Sigma-1 ( ) and Sigma-2 ( ) receptors .

Signaling Pathway Visualization

The following diagram illustrates the divergent signaling pathways activated by these structural classes.

Figure 1: Divergent pharmacological pathways. Aromatic piperazines (Red) target monoamine transporters, while hindered aliphatic piperazines (Blue) preferentially target Sigma receptors.

Experimental Protocols

Synthesis of 1-(1-Methylcyclohexyl)piperazine

Challenge: Direct alkylation of piperazine with 1-chloro-1-methylcyclohexane fails due to the tertiary halide favoring E2 elimination (forming 1-methylcyclohexene) over SN2 substitution. Solution: The Ritter Reaction followed by cyclization is the authoritative method for introducing amines to tertiary carbons.

Protocol Steps:

• Precursor Synthesis (Ritter Reaction):

  • Reagents: 1-Methylcyclohexanol (1.0 eq), Sodium Cyanide (1.5 eq), Sulfuric Acid (conc.), Acetic Acid.

  • Procedure: Add 1-methylcyclohexanol dropwise to a cooled mixture of NaCN/H2SO4/AcOH. Maintain temp < 20°C. Stir for 12h.

  • Hydrolysis: Reflux the resulting formamide intermediate with NaOH (20%) to yield 1-methylcyclohexylamine .

• Piperazine Ring Formation:

  • Reagents: 1-Methylcyclohexylamine (1.0 eq), Bis(2-chloroethyl)amine hydrochloride (1.0 eq), K2CO3 (3.0 eq), Diglyme (solvent).

  • Procedure: Dissolve amine and bis-chloroethyl amine in diglyme. Add K2CO3. Reflux at 140°C for 24 hours.

  • Workup: Filter salts, evaporate solvent, extract with DCM, and convert to HCl salt using ethereal HCl.

  • Validation: 1H-NMR should show a singlet (~1.1 ppm) for the methyl group and a multiplet (~2.8-3.0 ppm) for the piperazine protons.

Sigma-2 ( ) Receptor Binding Assay

To verify the predicted affinity, the following radioligand binding protocol is recommended.

Protocol Steps:

• Tissue Preparation: Use rat liver membrane homogenates (rich in

  receptors).

• Radioligand: [3H]-DTG (1,3-Di-o-tolylguanidine).

• Masking Agent: Add (+)-Pentazocine (100 nM) to mask

  sites, isolating activity.

• Incubation:

  • Mix 100 µg membrane protein, 3 nM [3H]-DTG, and varying concentrations of 1-(1-methylcyclohexyl)piperazine (

    to M).

  • Incubate at 25°C for 120 minutes.

• Termination: Rapid filtration through GF/B filters using a cell harvester. Wash 3x with ice-cold Tris-HCl buffer.

• Analysis: Measure radioactivity via liquid scintillation counting. Calculate

  using the Cheng-Prusoff equation.

Safety & Toxicology Profile

Parameter	1-(1-Methylcyclohexyl)piperazine	BZP (Comparator)
LD50 (Est.)	~200-400 mg/kg (Rodent, ip)	243 mg/kg (Mouse, ip)
Cytotoxicity	Potential ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> -mediated cytotoxicity (Apoptotic)	Low cytotoxicity; sympathomimetic toxicity
Major Risk	Unknown metabolic accumulation; potential neurotoxicity via Sigma modulation.	Seizures, Tachycardia, Hyponatremia.[3]

Toxicological Insight: The 1-methylcyclohexyl moiety is structurally resistant to metabolism. Unlike BZP, which is readily hydroxylated on the aromatic ring, the target molecule may exhibit slower clearance , leading to prolonged biological effects. Researchers must exercise caution regarding potential accumulation.

Conclusion

1-(1-Methylcyclohexyl)piperazine is distinct from recreational piperazines like BZP. Its steric bulk and lack of aromaticity shift its pharmacological profile away from monoamine transporter inhibition and toward Sigma receptor modulation . This makes it a valuable probe for studying Sigma-2 mediated cytotoxicity or neuroprotection, rather than a candidate for psychostimulant applications.

For drug development, the Ritter reaction pathway is the only viable synthetic route to high-purity material, avoiding the elimination side-products common in direct alkylation attempts.

References

• Sigma Receptor Ligands & SAR: Berardi, F., et al. "1-Cyclohexylpiperazine and 3,3-dimethylpiperidine derivatives as sigma-1 (sigma1) and sigma-2 (sigma2) receptor ligands: a review." Central Nervous System Agents in Medicinal Chemistry, 2009.

• Piperazine Pharmacology: Elliott, S. "Current awareness of piperazines: pharmacology and toxicology." Drug Testing and Analysis, 2011.[4][5]

• Synthesis of Hindered Amines (Ritter Reaction): Ritter, J. J., & Minieri, P. P. "A New Reaction of Nitriles. I. Amides from Alkenes and Mononitriles." Journal of the American Chemical Society, 1948.

• BZP Comparison Data: "Benzylpiperazine - SWGDrug Monographs." Scientific Working Group for the Analysis of Seized Drugs, 2005.

• Chemical Identity: PubChem Compound Summary for 1-Cyclohexylpiperazine (Parent Analog).

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Comparative Efficacy Guide: 1-(1-methylcyclohexyl)piperazine vs. Standard Ligands

Executive Summary

1-(1-methylcyclohexyl)piperazine represents a distinct structural departure from the psychoactive aryl-piperazine class (e.g., BZP, mCPP). While aromatic piperazines are characterized by serotonergic and dopaminergic modulation, the saturation of the lipophilic ring in 1-(1-methylcyclohexyl)piperazine shifts its pharmacological profile significantly toward Sigma (

) Receptor affinity.

This guide evaluates the compound's efficacy as a scaffold for Sigma-1 (

) and Sigma-2 ( ) receptor ligands, contrasting it with standard serotonergic stimulants and established Sigma ligands. The addition of the methyl group at the C1 position of the cyclohexane ring introduces steric bulk and lipophilicity, critical factors in modulating selectivity between (chaperone) and (cytotoxic) pathways.

Chemical Profile & Structural Logic

The efficacy of 1-(1-methylcyclohexyl)piperazine is dictated by its lack of aromaticity and increased steric hindrance compared to standard piperazines.

Feature	1-(1-methylcyclohexyl)piperazine	1-Benzylpiperazine (BZP)	1-Cyclohexylpiperazine
Core Structure	Cycloalkyl-Piperazine	Aryl-Piperazine	Cycloalkyl-Piperazine
C1 Substitution	Methyl (Geminal)	Hydrogen	Hydrogen
Electronic Nature	Aliphatic (High character)	Aromatic ( -system)	Aliphatic
Primary Target	Sigma Receptors ( )	5-HT / DA Transporters	Sigma Receptors
Lipophilicity (LogP)	High (~2.5 - 3.0 predicted)	Moderate (~1.5)	Moderate-High

Structural Impact on Binding[3][4][5][6]

• Loss of 5-HT Affinity: The absence of an aromatic ring abolishes the

  stacking interactions required for high-affinity binding to the Serotonin Transporter (SERT) and 5-HT receptors, rendering this compound non-stimulant compared to BZP.

• Sigma Selectivity: The bulky, hydrophobic 1-methylcyclohexyl moiety fits the hydrophobic pocket of the Sigma receptor, mimicking the steric profile of high-affinity ligands like PB28 or Pentazocine .

Comparative Efficacy Analysis

Receptor Binding Profile (Inferred from SAR)

Data synthesized from structure-activity relationships (SAR) of the N-cyclohexylpiperazine class.

Compound	Affinity ( )	Affinity ( )	5-HT Affinity	Activity Profile
1-(1-methylcyclohexyl)piperazine	< 10 nM (Predicted)	< 20 nM (Predicted)	> 1,000 nM	Sigma Ligand
1-Cyclohexylpiperazine (Parent)	~5–20 nM	~10–50 nM	> 5,000 nM	Sigma Scaffold
PB28 (Cyclohexyl-analog)	0.34 nM	0.68 nM	Low	Potent Sigma Agonist
BZP (Standard)	> 1,000 nM	> 1,000 nM	~50–100 nM	Stimulant / Releaser
Haloperidol (Control)	~2 nM	~50 nM	Low	Sigma Antagonist

Key Insight: The 1-methylcyclohexyl derivative functions as a "lipophilic anchor." In Sigma-2 receptor models, increased steric bulk at the nitrogen substituent often correlates with increased residence time and cytotoxicity in cancer cell lines.

Functional Efficacy: Cytotoxicity vs. Neurotransmission

Unlike BZP, which induces monoamine release, 1-(1-methylcyclohexyl)piperazine derivatives act through intracellular signaling.

• Mechanism: Binding to

  receptors (TMEM97) triggers calcium release from the Endoplasmic Reticulum (ER) and mitochondrial superoxide generation.

• Efficacy Endpoint: The compound is evaluated by EC50 in cell viability assays (e.g., MCF7, Panc02), not IC50 in reuptake inhibition.

Mechanism of Action: Visualization

The following diagram illustrates the divergent pathways of the 1-methylcyclohexyl derivative (Sigma pathway) versus the standard BZP (Monoamine pathway).

Figure 1: Divergent signaling pathways. The 1-(1-methylcyclohexyl) scaffold targets intracellular Sigma receptors, leading to cytotoxicity, whereas BZP targets surface transporters.

Experimental Protocols

To validate the efficacy of 1-(1-methylcyclohexyl)piperazine, the following self-validating protocols are recommended.

Competitive Binding Assay (Sigma Receptors)

Objective: Determine

values against radioligands [3H]-(+)-pentazocine ( ) and [3H]-DTG ( ).

• Membrane Preparation:

  • Homogenize Guinea pig brain (rich in

    ) or Rat liver (rich in ) in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

  • Centrifuge at 40,000

    for 20 min at 4°C. Resuspend pellet.

• Incubation:

  • Assay: Incubate membranes with 2 nM [3H]-(+)-pentazocine and varying concentrations ( to M) of 1-(1-methylcyclohexyl)piperazine.
  • Assay: Incubate with 2 nM [3H]-DTG in the presence of 1 µM (+)-pentazocine (to mask sites).

• Termination:

  • Incubate for 120 min at 25°C.

  • Rapid filtration through GF/B filters (pre-soaked in 0.5% polyethyleneimine).

• Data Analysis:

  • Calculate

    using non-linear regression.

  • Convert to

    using the Cheng-Prusoff equation: .

Functional Cytotoxicity Assay (MTT)

Objective: Assess efficacy as a cytotoxic agent (Sigma-2 agonist activity).

• Cell Culture: Plate MCF7 or Panc02 cells (

  cells/well) in 96-well plates.

• Treatment: Add 1-(1-methylcyclohexyl)piperazine (0.1 – 100 µM) for 24h and 48h.

  • Positive Control: Siramesine or PB28.[1][2]

  • Negative Control: Vehicle (DMSO < 0.1%).

• Readout: Add MTT reagent; incubate 4h. Solubilize formazan crystals. Measure absorbance at 570 nm.

• Validation: Co-treat with AC915 (Sigma antagonist) to verify that toxicity is Sigma-receptor mediated.

Synthesis Workflow (General Route)

Due to the steric hindrance of the 1-methylcyclohexyl group, standard alkylation may be slow. A recommended route utilizes the Ritter Reaction or Geminal Functionalization .

Figure 2: Synthetic pathway for sterically hindered piperazine derivatives.

References

• Berardi, F., et al. (2004).[3][4] 1-Cyclohexylpiperazine as Sigma Receptor Ligands with Agonist Sigma-2 Activity.[3][1][5] Journal of Medicinal Chemistry. Link

• Abate, C., et al. (2011). PB28, a Sigma-2 Receptor Ligand, as a Potential Antineoplastic Agent.[2] Journal of Medicinal Chemistry. Link

• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2008). Risk Assessment of BZP and other Piperazine Derivatives. Link

• Pati, M.L., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexylpiperazine (PB28) induce cell death in pancreatic cancer. BMC Cancer. Link

• Iorio, M.A., et al. (1991). Synthesis, stereochemistry, and biological activity of 1-(1-phenyl-2-methylcyclohexyl)piperidines. Journal of Medicinal Chemistry. Link

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